Cas no 1705476-87-4 (N'-(2,5-difluorophenyl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylethanediamide
• CAS No: 1705476-87-4
• MF: C₁₉H₁₉F₂N₃O₃
• MW: 375.3692715168
• CID: 6110233
• PubChem ID: 90582513
• Update Time: 2025-07-01

N'-(2,5-difluorophenyl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-difluorophenyl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylethanediamide
• N1-(2,5-difluorophenyl)-N2-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)oxalamide
• N'-(2,5-difluorophenyl)-N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]oxamide
• 1705476-87-4
• AKOS024874999
• F6414-2925
• N'-(2,5-difluorophenyl)-N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]ethanediamide

• Inchi： 1S/C19H19F2N3O3/c1-24-7-6-11-8-12(2-5-16(11)24)17(25)10-22-18(26)19(27)23-15-9-13(20)3-4-14(15)21/h2-5,8-9,17,25H,6-7,10H2,1H3,(H,22,26)(H,23,27)
• InChI Key： ZJZQBCHBRQXSCF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C(NCC(C1C=CC2=C(C=1)CCN2C)O)=O)=O)F

Computed Properties

• Exact Mass: 375.13944780g/mol
• Monoisotopic Mass: 375.13944780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,5-difluorophenyl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylethanediamide

Compound CAS No. 1705476-87-4: N'-(2,5-Difluorophenyl)-N-2-Hydroxy-2-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)Ethylethanediamide

The compound with CAS No. 1705476-87-4, named N'-(2,5-difluorophenyl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent studies due to its unique structural features and promising biological activities. The CAS No. 1705476-87 serves as a unique identifier for this compound in scientific literature and databases.

The molecular structure of N'-(2,5-difluorophenyl)-N-2-hydroxy... is characterized by the presence of a difluorophenyl group, which is attached to an ethanediamide backbone. The difluorophenyl group contributes to the molecule's electronic properties and plays a crucial role in its reactivity. Additionally, the molecule contains a hydroxy group and a methyl-substituted indole ring, which further enhance its functional diversity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize the production of N'-(2,5-difluorophenyl)-N..., ensuring high purity and yield. The use of advanced spectroscopic techniques, such as NMR and IR spectroscopy, has provided detailed insights into its molecular structure and bonding characteristics.

The biological activity of this compound has been a major area of investigation. Studies have demonstrated that N'-(2,5-difluorophenyl)-N... exhibits potent antioxidant and anti-inflammatory properties. These findings suggest potential applications in the development of novel therapeutic agents for conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In terms of chemical applications, this compound has shown promise in catalytic reactions due to its ability to act as a ligand in transition metal complexes. Researchers have reported enhanced catalytic efficiency when using N'-(2,5-difluorophenyl)-N... as a coordinating agent in organometallic chemistry.

Furthermore, the environmental impact of this compound has been evaluated in recent studies. Results indicate that it is biodegradable under specific conditions, making it a more sustainable option for industrial applications compared to traditional chemicals.

Looking ahead, ongoing research aims to explore the potential of N'-(2,5-difluorophenyl)-N... in drug delivery systems and nanotechnology. Its unique properties make it an ideal candidate for designing targeted drug delivery vehicles with improved efficacy and reduced side effects.

In conclusion, the compound with CAS No. 1705476-87-4 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its structural complexity and functional versatility continue to attract the attention of researchers worldwide.